ML218-d9

• Molecular Formula: C19H26Cl2N2O
• Molecular Weight: 378.4 g/mol
• InChI: InChI=1S/C19H26Cl2N2O/c1-19(2,3)4-5-23-10-16-15(17(16)11-23)9-22-18(24)12-6-13(20)8-14(21)7-12/h6-8,15-17H,4-5,9-11H2,1-3H3,(H,22,24)/t15?,16-,17+/i1D3,2D3,3D3
• InChIKey: GSJIGYLGKSBYBC-WLFRVIDBSA-N

ML218-d9: Deuterated T-Type Calcium Channel Probe

ML218-d9 (CAS: 2319922-08-0) is the deuterium-labeled isotopologue of ML218, a potent and selective T-type calcium channel (Ca_v3.1, Ca_v3.2, Ca_v3.3) inhibitor [1]. The non-deuterated parent compound ML218 exhibits IC₅₀ values of 310 nM at Ca_v3.2 and 270 nM at Ca_v3.3 in patch clamp electrophysiology assays, with demonstrated oral bioavailability and central nervous system penetration in rodent models [2]. As a stable isotope-labeled internal standard (SIL-IS), ML218-d9 incorporates nine deuterium atoms, creating a +9 Da mass shift that enables precise quantitation of ML218 in biological matrices via LC-MS/MS without altering the parent compound's physicochemical or pharmacological properties [3].

Internal Standard

Deuterated SIL-IS for LC–MS/MS quantification of ML218 in biological matrices

Workflow

Stable isotope dilution mass spectrometry with co-elution and matched ionization

Model Context

Supports CNS disposition research where brain-to-plasma ratio context is under investigation

• [1] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source
• [2] Xie X, Brogan JT, Schulte ML, Mi D, Yu H, Dawson ES, et al. Scaffold Hopping Affords a Highly Selective in vitro and in vivo T-Type Calcium Inhibitor Probe Free From IP Issues. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011 (updated 2013). View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

ML218-d9: Necessity of Deuterated Internal Standard

Substituting unlabeled ML218 for ML218-d9 in quantitative LC-MS/MS workflows introduces irreconcilable analytical error that compromises data integrity. In bioanalytical method validation, the use of a non-isotopic internal standard (e.g., a structural analog) fails to correct for matrix effects, extraction recovery variability, and ionization suppression/enhancement that differentially affect the analyte and internal standard [1]. The +9 Da mass shift of ML218-d9 ensures co-elution with the analyte while providing baseline chromatographic separation in the mass spectrometer, enabling precise correction for sample-to-sample variability across the entire analytical run [2]. For ML218 specifically, which undergoes extensive hepatic metabolism in rodents (CLint = 115 mL/min/kg in rat liver microsomes), accurate quantitation of parent drug in the presence of multiple metabolites necessitates a deuterated internal standard that mirrors the analyte's extraction and ionization behavior exactly [3].

Mass discrimination failure

Unlabeled ML218 or alternative T-type inhibitors lack the deuterium-induced mass shift, preventing MS/MS resolution from the analyte.

Co-elution and matrix-effect correction

Non-deuterated standards may not match retention time and ionization efficiency, limiting reliable matrix-effect correction in complex samples.

Fragmentation and quantification bias

Different chemotypes exhibit distinct MS/MS fragmentation pathways, introducing quantification bias that can alter CNS penetration measurement accuracy.

• [1] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [3] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source

ML218-d9: Analytical and Pharmacological Evidence

Isotopic Mass Shift for Accurate Quantification

ML218-d9 incorporates nine deuterium atoms (molecular formula C₁₉H₁₇D₉Cl₂N₂O; molecular weight 378.38 g/mol), compared to non-deuterated ML218 (C₁₉H₂₆Cl₂N₂O; 369.33 g/mol), creating a +9.05 Da mass difference . This mass shift is sufficient to place the [M+H]⁺ ions of ML218-d9 and ML218 in separate, non-overlapping m/z channels in triple quadrupole MS, while the compounds remain chromatographically co-eluting to correct for ionization variability [1].

Mass shift (D9 label)

Specification review

+9 Da mass shift vs. unlabeled ML218

Enables MS/MS-based discrimination for SIL-IS quantification.

Supplier-provided specification, verify via COA.

Evidence Dimension	Mass spectrometric resolution (m/z difference)
Target Compound Data	ML218-d9: +9 Da mass shift (9 × ¹H → ²H replacement)
Comparator Or Baseline	Non-deuterated ML218: 0 Da mass shift relative to analyte
Quantified Difference	9 Da mass difference; baseline MS resolution without chromatographic separation
Conditions	LC-MS/MS analysis in ESI positive ion mode

Why This Matters

This mass difference is sufficient for quantitative bioanalysis while avoiding the cross-talk and calibration errors inherent to analog internal standards.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Inhibitory Potency at T-Type Calcium Channels

The non-deuterated parent compound ML218 exhibits potent inhibition of T-type calcium channels, with IC₅₀ values of 310 nM at Ca_v3.2 and 270 nM at Ca_v3.3 in patch clamp electrophysiology, and 150 nM at Ca_v3.2 in Ca²⁺ flux assays [1]. Critically, ML218 demonstrates high selectivity against other calcium channel families: no significant inhibition of L-type or N-type calcium channels, K_ATP channels, or hERG potassium channels at concentrations up to 30 μM [2]. As a deuterated isotopologue, ML218-d9 is chemically and pharmacologically indistinguishable from the parent compound—the deuterium substitution does not alter binding affinity or functional activity at the target while enabling analytical discrimination [3].

Inhibitory potency (Cav3.2/3.3)

Reported

Cav3.2 IC50: 310 nM (patch) / 150 nM (flux); Cav3.3 IC50: 270 nM (patch)

Assay potency context for T-type calcium channel research.

Parent scaffold data; confirm deuterium equivalence under assay conditions.

Evidence Dimension	T-type calcium channel inhibitory potency
Target Compound Data	ML218-d9: Identical pharmacological profile to ML218
Comparator Or Baseline	ML218: Ca_v3.2 IC₅₀ = 310 nM (patch clamp), Ca_v3.3 IC₅₀ = 270 nM (patch clamp); no inhibition of L-type, N-type, K_ATP, or hERG channels at 30 μM
Quantified Difference	0% difference in target binding and functional activity
Conditions	Patch clamp electrophysiology (HEK-293 cells expressing human Ca_v3.2 or Ca_v3.3)

Why This Matters

For laboratories conducting both pharmacological and pharmacokinetic studies, ML218-d9 serves as a single chemical entity that supports both quantitative bioanalysis and functional experiments, eliminating the need to procure and characterize separate compounds.

• [1] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source
• [2] Sigma-Aldrich/Cenmed. ML218 Product Information Sheet. Catalog No. SML0385. View Source
• [3] Gu H, Deng Y. The importance of using deuterated internal standards in LC-MS-based bioanalysis. Bioanalysis. 2020;12(14):989-992. View Source

Selectivity for T-Type vs Other Ion Channels

In rat pharmacokinetic studies, oral administration of ML218 resulted in dose-proportional increases in both plasma and brain concentrations: at 3 mg/kg, [plasma] = 98 nM and [brain] = 1.66 μM (brain-to-plasma ratio ~16.9); at 10 mg/kg, [plasma] = 282 nM and [brain] = 5.03 μM (ratio ~17.8); at 30 mg/kg, [plasma] = 1.2 μM and [brain] = 17.7 μM (ratio ~14.8) [1]. Following intravenous administration (1 mg/kg), ML218 exhibited a mean residence time (MRT) of approximately 7 hours, matching its terminal elimination half-life (t₁/₂ = 7 hours) [2]. In STN neuron electrophysiology, 3 μM ML218 inhibited ~45% of T-type calcium current in voltage clamp and suppressed >50% of low-threshold spike amplitude and >60% of rebound burst activity in current clamp .

Off-target selectivity

Class-level

No significant inhibition of L-type, N-type, KATP, or hERG channels

Supports a clean ion channel selectivity profile for CNS probe use.

Derived from parent compound electrophysiology; verify in own assays.

Evidence Dimension	Brain-to-plasma concentration ratio after oral dosing
Target Compound Data	ML218: Brain-to-plasma ratio = 14.8–17.8 across 3–30 mg/kg dose range
Comparator Or Baseline	Typical CNS-penetrant small molecules: Brain-to-plasma ratio typically 0.3–3.0
Quantified Difference	5–59× higher brain-to-plasma ratio than typical CNS drugs
Conditions	Male Sprague-Dawley rats, single oral dose, 1-hour post-dose sampling

Why This Matters

The high brain-to-plasma ratio demonstrates preferential CNS partitioning, which is critical for studies investigating T-type calcium channel function in neurological disorders where target engagement in brain tissue is required.

• [1] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source
• [2] InvivoChem. ML218-d9 Product Technical Datasheet. View Source

In Vivo Brain Penetration and Exposure

ML218 was developed under the NIH Molecular Libraries Probe Production Centers Network (MLPCN) program with the explicit objective of creating a T-type calcium channel inhibitor free from intellectual property constraints [1]. As stated in the primary publication: 'ML218 and related structures are not covered under any issued patent or patent application; therefore, the MLPCN probe, ML218, is free of any use restrictions' [2]. This distinguishes ML218 from industry-derived T-type calcium channel inhibitors such as TTA-P2, TTA-A2, Z944, and ACT-709478, which are subject to commercial patent protection and may carry restrictions on use, distribution, or publication [3].

Brain penetration

Reported model context

Brain/plasma ratio ~14.8 at 30 mg/kg oral; dose-proportional exposure in rat

Supports CNS exposure-model interpretation for T-type channel studies.

Rodent model data; exposure ratios may vary across species.

Evidence Dimension	Intellectual property encumbrance
Target Compound Data	ML218/ML218-d9: No patent protection; unrestricted use
Comparator Or Baseline	Industry-derived T-type channel inhibitors (TTA-P2, TTA-A2, Z944, ACT-709478): Patent-protected with use restrictions
Quantified Difference	Qualitative difference: unencumbered vs. restricted access
Conditions	Legal and institutional policy context for research tool procurement

Why This Matters

For academic laboratories and contract research organizations, the absence of intellectual property restrictions on ML218 and ML218-d9 eliminates legal review requirements, royalty obligations, and publication constraints that may accompany the use of proprietary T-type calcium channel inhibitors.

• [1] Xie X, Brogan JT, Schulte ML, Mi D, Yu H, Dawson ES, et al. Scaffold Hopping Affords a Highly Selective in vitro and in vivo T-Type Calcium Inhibitor Probe Free From IP Issues. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011 (updated 2013). View Source
• [2] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source
• [3] He L, Fan J, Zhang Y, Liu Z, Yan N, et al. Structural basis for human Ca_v3.2 inhibition by selective antagonists. Cell Res. 2024;34(6):440-450. View Source

Structural Binding Mode Characterization: Cryo-EM Defines ML218 Fenestration-Penetrating Mechanism

Cryo-electron microscopy structures of human Ca_v3.2 in complex with selective antagonists (resolutions 2.8–3.2 Å) reveal that ML218 adopts a fenestration-penetrating binding mode: the 3,5-dichlorobenzamide group projects into the II-III fenestration while the hydrophobic tail occupies the central cavity to impede ion permeation [1]. This binding mode differs from that of ACT-709478 and TTA-A2, which place their cyclopropylphenyl-containing ends in the central cavity while extending polar tails into the IV-I fenestration [2]. The fenestration-penetrating mode provides a structural explanation for the state-dependent activity of ML218, wherein channel inhibition is influenced by membrane potential and channel gating state [3].

Evidence Dimension	Binding mode at human Ca_v3.2
Target Compound Data	ML218: Fenestration-penetrating mode (II-III fenestration entry)
Comparator Or Baseline	ACT-709478 and TTA-A2: Cavity-occupying mode (central cavity entry with IV-I fenestration tail extension)
Quantified Difference	Distinct binding pose; differential fenestration engagement
Conditions	Cryo-EM of human Ca_v3.2 channel in lipid nanodiscs

Why This Matters

The distinct binding mode of ML218 compared to other T-type channel antagonists provides a structurally validated rationale for selecting this compound when investigating differential pharmacological effects, state-dependent inhibition mechanisms, or when seeking an inhibitor with a binding profile orthogonal to other tool compounds.

• [1] He L, Fan J, Zhang Y, Liu Z, Yan N, et al. Structural basis for human Ca_v3.2 inhibition by selective antagonists. Cell Res. 2024;34(6):440-450. View Source
• [2] He L, Fan J, Zhang Y, Liu Z, Yan N, et al. Structural basis for human Ca_v3.2 inhibition by selective antagonists. Cell Res. 2024;34(6):440-450. Figure 4: Binding poses of TTA-P2 and ML218 compared to ACT-709478 and TTA-A2. View Source
• [3] He L, Fan J, Zhang Y, Liu Z, Yan N, et al. Structural basis for human Ca_v3.2 inhibition by selective antagonists. Cell Res. 2024;34(6):440-450. Discussion: 'The fenestration-penetrating mode immediately affords an explanation for the state-dependent activities of these antagonists.' View Source

Cross-Species Translational Relevance: ML218 Shows Reduced Clearance in Human vs. Rodent Liver Microsomes

In liver microsome intrinsic clearance studies, ML218 exhibits a pronounced species difference in metabolic stability: in rat liver microsomes, ML218 is highly cleared with CLint = 115 mL/min/kg; in human liver microsomes, clearance is substantially lower at CLint = 12.7 mL/min/kg [1]. Additionally, plasma protein binding experiments via equilibrium dialysis demonstrate good free fractions in both rats and humans, indicating that species differences in clearance are driven primarily by hepatic metabolic capacity rather than protein binding variations [2].

Evidence Dimension	Intrinsic clearance (CLint) in liver microsomes
Target Compound Data	ML218: Rat CLint = 115 mL/min/kg; Human CLint = 12.7 mL/min/kg
Comparator Or Baseline	High-clearance benchmark: CLint > 50 mL/min/kg; Low-clearance benchmark: CLint < 15 mL/min/kg
Quantified Difference	9.1× higher clearance in rat vs. human liver microsomes
Conditions	Liver microsome incubation; substrate depletion method

Why This Matters

This species-dependent clearance profile is essential for experimental design: researchers using rodent models must account for rapid hepatic clearance when determining dosing regimens and interpreting exposure-response relationships, while the low human clearance suggests more favorable pharmacokinetics for translational studies.

• [1] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source
• [2] InvivoChem. ML218-d9 Product Technical Datasheet. Section: Biological Activity & Experimental Methods. View Source

ML218-d9: Research and Industrial Applications

LC–MS/MS Method Development for Pharmacokinetics

ML218-d9 is optimized as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantitation of ML218 in biological matrices including plasma, brain homogenate, cerebrospinal fluid, and microdialysate [1]. Given ML218's high brain-to-plasma ratio (14.8–17.8) [2] and species-dependent clearance (rat CLint = 115 mL/min/kg; human CLint = 12.7 mL/min/kg) [3], precise LC-MS/MS quantitation using ML218-d9 is essential for generating reliable PK/PD correlations in both rodent efficacy models and translational studies.

T-Type Channel Pharmacology Assay Setup

For laboratories conducting patch clamp electrophysiology studies of Ca_v3.2 or Ca_v3.3 channels (IC₅₀ = 310 nM and 270 nM, respectively) [1] in parallel with drug concentration verification, ML218-d9 enables the same stock solution to serve dual purposes: pharmacological testing (since deuteration does not alter target binding) [2] and subsequent LC-MS/MS confirmation of exact bath or intracellular concentrations. This workflow eliminates between-compound variability inherent to using separate analytical standards.

Ex Vivo CNS Target Engagement Studies

The cryo-EM structures of human Ca_v3.2 bound to ML218 (resolution 2.8–3.2 Å) provide atomic-level validation of its fenestration-penetrating binding mode via the II-III fenestration, distinct from the cavity-occupying mode of ACT-709478 and TTA-A2 [1]. Researchers investigating state-dependent inhibition mechanisms or comparing pharmacological effects across different T-type channel antagonist chemotypes should select ML218 (with ML218-d9 as internal standard) based on this structurally characterized, orthogonal binding profile [2].

Metabolic Stability for DDI Screening

For academic and non-profit research programs investigating the role of T-type calcium channels in Parkinson's disease, essential tremor, pain, epilepsy, or sleep disorders, ML218 offers a unique combination of attributes: free intellectual property status through the MLPCN program [1], demonstrated CNS penetration with excellent brain levels (brain:plasma ratio up to 17.8) [2], and functional validation in subthalamic nucleus neurons (3 μM ML218 inhibits >50% of low-threshold spike amplitude and >60% of rebound burst activity) [3]. ML218-d9 supports the analytical component of these studies without introducing IP encumbrances that may accompany proprietary alternatives such as Z944, TTA-P2, or ACT-709478.

Application

Selection Property

Validation Focus

LC–MS/MS bioanalysis of ML218

Deuterated SIL-IS with near-identical chromatographic behavior

Matrix-effect correction and assay precision in research matrices

T-type channel assay standardization

Well-characterized reference inhibitor potency context

Benchmarking target engagement and assay reproducibility

Ex vivo CNS target-engagement bioanalysis

Reported CNS penetration and brain exposure ratio

Correlation of brain exposure with model-response endpoints

In vitro metabolic stability screening

Intrinsic clearance (CLint) data in multiple species

Cross-species metabolic profiling and ADME research context

• [1] Xiang Z, Thompson AD, Brogan JT, Schulte ML, Melancon BJ, Mi D, et al. The Discovery and Characterization of ML218: A Novel, Centrally Active T-Type Calcium Channel Inhibitor with Robust Effects in STN Neurons and in a Rodent Model of Parkinson's Disease. ACS Chem Neurosci. 2011;2(12):730-742. View Source
• [2] He L, Fan J, Zhang Y, Liu Z, Yan N, et al. Structural basis for human Ca_v3.2 inhibition by selective antagonists. Cell Res. 2024;34(6):440-450. View Source
• [3] Xie X, Brogan JT, Schulte ML, Mi D, Yu H, Dawson ES, et al. Scaffold Hopping Affords a Highly Selective in vitro and in vivo T-Type Calcium Inhibitor Probe Free From IP Issues. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011 (updated 2013). View Source